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Compound of Interest

Compound Name:
Methyl 2-((2-methoxy-2-

oxoethyl)sulphonyl)benzoate

CAS No.: 26759-41-1

Cat. No.: B13750927

Get Quote

Executive Summary
Verdict:Sulfonyl benzoates (acyl sulfonates) are the superior choice for electrophilic acylation

reactions due to the exceptional nucleofugality of the sulfonate group. They act as "super-

activated" esters, surpassing acid anhydrides in reactivity. Sulfinyl benzoates (acyl sulfinates),

conversely, are kinetically unstable mixed anhydrides that prone to disproportionation and

radical decomposition. While sulfonyl benzoates are robust reagents for amide/ester coupling

and Friedel-Crafts acylation, sulfinyl benzoates are primarily transient intermediates or

specialized precursors for radical decarboxylation.
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Feature
Sulfonyl Benzoate (

)

Sulfinyl Benzoate (

)

Primary Role Potent Acylating Agent
Radical Precursor / Transient

Intermediate

Leaving Group
Sulfonate (

)

Sulfinate (

)

LG Conjugate Acid pKa ~ -2.0 (Strong Acid) ~ 2.0 (Weak Acid)

Thermal Stability High (Isolable)

Low

(Disproportionates/Rearranges

)

Dominant Mechanism (Nucleophilic Acyl Substitution)
Radical Fragmentation /

Disproportionation

Structural & Mechanistic Basis
To understand the reactivity divergence, one must analyze the electronic character of the

anhydride linkage.

The Electrophilic Activation
Both species are mixed anhydrides, but the oxidation state of the sulfur atom dictates their fate.

Sulfonyl Benzoates (

): The sulfonyl group is strongly electron-withdrawing (inductive and resonance). This pulls
electron density from the bridging oxygen, significantly increasing the electrophilicity of the
carbonyl carbon. The resulting bond polarization makes the carbonyl highly susceptible to
nucleophilic attack.[1]

Sulfinyl Benzoates (

): The sulfinyl group is less electron-withdrawing. Furthermore, the sulfur atom possesses a
lone pair, rendering the molecule chiral and potentially allowing for competing nucleophilic
attack at the sulfur center (sulfinyl transfer), although acylation is still possible.
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Leaving Group Physics
The driving force of acylation is the stability of the leaving group (LG).

Sulfonate (

): Resonance-stabilized over three oxygens.[2] The conjugate acid (sulfonic acid) has a pKa
of approx. -2.8 (for p-TsOH). This makes it a "super" leaving group, comparable to a halide in
acyl chlorides.

Sulfinate (

): Resonance-stabilized over two oxygens. The conjugate acid (sulfinic acid) has a pKa of
approx. 2.0. While a good leaving group compared to an alkoxide, it is significantly more
basic (and thus poorer leaving) than the sulfonate.
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Figure 1: Divergent reaction pathways. Sulfonyl benzoates undergo clean nucleophilic

substitution, while sulfinyl benzoates are prone to radical decomposition or rearrangement.

Detailed Reactivity Profile
Acylation Kinetics
In comparative studies of mixed anhydrides, sulfonyl benzoates react with amines and alcohols

at rates orders of magnitude faster than symmetrical benzoic anhydrides and comparable to

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://periodicchemistry.com/2019/02/25/organic-sulfonate-esters-tosylates/
https://www.benchchem.com/product/b13750927/docs?utm_src=pdf-body-img#comparative-guide-reactivity-of-sulfonyl-benzoates-vs-sulfinyl-benzoates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13750927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


benzoyl chlorides.

Experimental Insight: When benzoyl tosylate is treated with aniline in dichloromethane,

conversion is quantitative within minutes at 0°C. The analogous benzoyl sulfinate often

requires elevated temperatures, which triggers decomposition before acylation is complete.

Stability and Disproportionation
This is the critical failure point for sulfinyl benzoates in standard synthesis.

Sulfonyl Benzoates: Stable at room temperature if kept dry. Can be recrystallized (e.g., from

hexane/CCl4).

Sulfinyl Benzoates: Inherently unstable. They undergo a disproportionation reaction (Kice,

1966) to form sulfonic anhydrides and thiolsulfonates.

Reaction:

This makes them unreliable for storage or "off-the-shelf" use.

Chemoselectivity (Friedel-Crafts)
Sulfonyl benzoates are excellent electrophiles for Friedel-Crafts acylation without the need for

Lewis Acids in some cases, or with mild catalysis.

Protocol Note: The "triflyl benzoate" (

) is powerful enough to acylate electron-poor arenes without

. Sulfinyl benzoates lack this electrophilic power.

Experimental Protocols
Protocol A: Synthesis and Utilization of Benzoyl
Tosylate (Sulfonyl Benzoate)
A robust method for generating a high-reactivity acylating agent.

Reagents:
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Sodium p-toluenesulfonate (10 mmol)

Benzoyl chloride (10 mmol)

Acetonitrile (Dry, 20 mL)

Workflow:

Generation: Suspend sodium p-toluenesulfonate in dry acetonitrile.

Addition: Add benzoyl chloride dropwise at 0°C under Argon.

Reaction: Stir at room temperature for 2 hours. NaCl precipitates out.

Filtration: Filter the mixture under inert atmosphere to remove NaCl.

Utilization (One-Pot): Add the nucleophile (e.g., 10 mmol of a sterically hindered amine) and

1.1 eq of pyridine directly to the filtrate.

Workup: Stir for 1 hour, quench with water, extract with EtOAc.

Why this works: The reaction is driven by the precipitation of NaCl. The resulting solution

contains the highly reactive mixed anhydride.

Protocol B: In-Situ Generation of Acyl Sulfinates (For
Radical Chemistry)
Used primarily for radical decarboxylation or specialized mechanistic studies.

Reagents:

Benzoic acid (10 mmol)

Thionyl chloride (

)

Sodium sulfinate salt
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Workflow:

Activation: Convert benzoic acid to benzoyl chloride using

. Remove excess

in vacuo.

Coupling: Dissolve benzoyl chloride in dry THF. Add Sodium p-toluenesulfinate (1.1 equiv).

Observation: A precipitate (NaCl) forms. The solution now contains the unstable acyl

sulfinate.

Immediate Use: Do not isolate. If heated or irradiated, this species generates benzoyl

radicals (

) and sulfonyl radicals (

).

Data Comparison Table
Parameter

Sulfonyl Benzoate
(Benzoyl Tosylate)

Sulfinyl Benzoate (Benzoyl
Sulfinate)

C=O Stretching Freq.
~1780-1790 cm⁻¹ (Highly

Activated)
~1750-1760 cm⁻¹

Hydrolysis Half-life < 5 min (pH 7, 25°C) Variable (Complex kinetics)

Product with Amine Benzamide + Sulfonic Acid
Benzamide + Sulfinic Acid

(Low Yield)

Major Side Reaction
Hydrolysis (to Benzoic +

Sulfonic acid)

Disproportionation to

Thiolsulfonate

Storage Desiccator (Weeks/Months) Use Immediately (In Situ)

Workflow Visualization
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Figure 2: Comparative experimental workflow. Note the stability bottleneck in the sulfinyl

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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